Cas no 2229640-19-9 (2-amino-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid
• CAS No: 2229640-19-9
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5894561
• PubChem ID: 165658855
• Update Time: 2025-05-18

2-amino-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid
• 2-amino-2-[1-(1-phenylprop-1-en-2-yl)cyclopropyl]acetic acid
• EN300-1879545
• 2229640-19-9

• Inchi： 1S/C14H17NO2/c1-10(9-11-5-3-2-4-6-11)14(7-8-14)12(15)13(16)17/h2-6,9,12H,7-8,15H2,1H3,(H,16,17)/b10-9-
• InChI Key： LWZQJIOLQZDHRZ-KTKRTIGZSA-N
• SMILES： OC(C(C1(/C(=C\C2C=CC=CC=2)/C)CC1)N)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid (CAS No. 2229640-19-9)

2-amino-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229640-19-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex structural framework, which includes an amino group, a cyclopropyl moiety, and an acetic acid side chain. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

The structural uniqueness of 2-amino-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid lies in its intricate arrangement of atoms, which contributes to its potential biological activity. The cyclopropyl ring, a three-membered carbon structure, is known to enhance the metabolic stability and binding affinity of molecules when incorporated into drug candidates. Additionally, the phenylpropenone moiety (also known as cinnamaldehyde derivative) introduces hydrophobicity and electronic properties that can influence interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. For instance, studies have demonstrated that derivatives of cyclopropanecarboxylic acids exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The amino group in 2-amino-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid further expands its potential therapeutic applications by allowing for modifications such as amide or urea bond formations, which are common in drug design.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in many diseases, and small-molecule inhibitors or activators can provide effective therapeutic interventions. The unique steric and electronic properties of 2-amino-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid make it a candidate for designing selective inhibitors or modulators of specific enzymatic pathways. For example, preliminary computational studies suggest that this compound may interact with metalloproteinases, a family of enzymes implicated in various pathological processes.

Moreover, the phenylpropenone moiety has been studied for its potential role in photodynamic therapy (PDT), a treatment modality that uses light-sensitive compounds to generate reactive oxygen species that can damage targeted cells. The extended conjugation system in the phenylpropenone group could enhance the photosensitizing properties of 2-amino-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid, making it a promising candidate for developing novel PDT agents.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-amino-2-1-(1-phenylprop-1-en-2-y)cyclopropylacetic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in constructing the desired structural features with high precision. These synthetic methodologies not only facilitate the production of this compound but also allow for modifications to its core structure, enabling the exploration of analogues with enhanced biological activity.

The pharmacokinetic profile of CAS No. 2229640-19-9 is another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary pharmacokinetic studies suggest that this compound exhibits moderate solubility in water and oil-based media, which could influence its absorption and distribution in vivo. Additionally, the presence of metabolic labile sites suggests that it may be subject to biotransformation processes that could affect its bioavailability.

In conclusion, 2-amino - 2 - 1 - ( 1 - phen yl prop - 1 - en - 2 - yl ) c yclo prop y l ac et ic ac id (CAS No. 2229640 - 19 - 9) represents a structurally intriguing molecule with potential applications across multiple therapeutic areas. Its unique combination of functional groups and structural motifs positions it as a valuable scaffold for further medicinal chemistry investigations. As research continues to uncover new biological targets and synthetic strategies,CAS No .2229640 -19 -9 may emerge as a key player in the development of novel therapeutic agents.